Cas no 149026-12-0 (4-amino-2,3-dihydro-1H-inden-1-one hydrochloride)

• Product name: 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride
• CAS No: 149026-12-0
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD13176558
• CID: 1320748
• PubChem ID: 85693119

4-amino-2,3-dihydro-1H-inden-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 4-amino-2,3-dihydro-, hydrochloride
• 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride
• 4-Aminoindan-1-one HCl
• Z5097408049
• 4-amino-2,3-dihydroinden-1-one;hydrochloride
• EN300-28312250
• 149026-12-0

• MDL： MFCD13176558
• Inchi： InChI=1S/C9H9NO.ClH/c10-8-3-1-2-7-6(8)4-5-9(7)11;/h1-3H,4-5,10H2;1H
• InChI Key： FPYYGVSIZZRIDZ-UHFFFAOYSA-N
• SMILES： C1CC(=O)C2=C1C(=CC=C2)N.Cl

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride

Recent Advances in the Study of 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride (CAS: 149026-12-0)

4-amino-2,3-dihydro-1H-inden-1-one hydrochloride (CAS: 149026-12-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride is its role in the synthesis of indane-based pharmacophores. Researchers have demonstrated its utility as a versatile building block for the construction of complex molecules with potential pharmacological properties. Recent publications highlight its use in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The compound's unique structural features, including the amino and ketone functional groups, make it an attractive candidate for further modification and optimization.

In addition to its synthetic applications, 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride has been investigated for its direct biological effects. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative disorders. For instance, it has been tested as a potential inhibitor of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and depression. While the compound's potency is not yet sufficient for clinical use, these findings provide a foundation for the design of more effective derivatives.

The pharmacokinetic properties of 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride have also been a subject of recent research. Investigations into its solubility, stability, and metabolic profile have revealed both challenges and opportunities for its development as a drug candidate. For example, its hydrochloride salt form improves aqueous solubility, which is advantageous for formulation. However, further studies are needed to address issues related to its metabolic stability and potential toxicity.

Looking ahead, the continued exploration of 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride holds promise for the discovery of new therapeutic agents. Researchers are particularly interested in leveraging its scaffold to develop compounds with enhanced selectivity and efficacy. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this molecule. As the field progresses, it is expected that more detailed mechanistic studies and preclinical evaluations will be conducted to validate its therapeutic applications.

In conclusion, 4-amino-2,3-dihydro-1H-inden-1-one hydrochloride (CAS: 149026-12-0) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and development. Its role as a synthetic intermediate and its inherent biological activity make it a compound of enduring interest. Future research will likely focus on optimizing its properties and expanding its utility in the design of novel therapeutics. This brief underscores the importance of ongoing investigation into this molecule and its derivatives, which may ultimately contribute to advancements in the treatment of various diseases.